Cas no 2227880-39-7 (rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2227880-39-7
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 6179214
• PubChem ID: 164664107
• Update Time: 2025-05-03

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454860
• rac-(3r,4s)-4-(2-aminophenyl)-1-{[(9h-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2227880-39-7

• Inchi： 1S/C26H24N2O4/c27-24-12-6-5-11-20(24)21-13-28(14-22(21)25(29)30)26(31)32-15-23-18-9-3-1-7-16(18)17-8-2-4-10-19(17)23/h1-12,21-23H,13-15,27H2,(H,29,30)/t21-,22+/m0/s1
• InChI Key： JUYOXXQLRZHQFB-FCHUYYIVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC=CC=2N)C1)=O

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid: A Key Compound in Modern Pharmaceutical Research

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid represents a pivotal compound in the field of medicinal chemistry, with its unique molecular architecture and functional groups positioning it as a promising candidate for drug development. This compound, identified by the CAS number 2227880-39-7, is characterized by its stereoisomeric configuration (rac), the presence of a 2-aminophenyl substituent, and the incorporation of a fluoren-9-ylmethoxycarbonyl protecting group. These structural features not only define its chemical identity but also influence its pharmacological properties and potential therapeutic applications.

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a chiral molecule, with the rac designation indicating the presence of equal amounts of the (3R,4S) and (3S,4R) enantiomers. The 3R,4S stereochemistry at the pyrrolidine ring is critical for its biological activity, as stereochemical differences can significantly impact receptor interactions and metabolic stability. Recent studies have highlighted the importance of stereoselective synthesis in optimizing the pharmacokinetic profile of such compounds, with the 3R,4S configuration showing enhanced selectivity for specific targets.

The 2-aminophenyl substituent in rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid introduces polar functionality and potential hydrogen-bonding capabilities, which are essential for molecular recognition in biological systems. This substituent is often associated with modulating the hydrophobicity and solubility of the molecule, factors that are critical in drug design. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 2-aminophenyl group can enhance the binding affinity of compounds to G-protein coupled receptors (GPCRs), a class of targets implicated in numerous diseases.

The fluoren-9-ylmethoxycarbonyl protecting group in rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid serves as a strategic tool for synthetic chemists. This group is commonly used to temporarily block reactive functionalities during multi-step synthesis, ensuring the fidelity of the final product. The fluoren-9-yl moiety, derived from fluorene, is known for its stability under various reaction conditions, making it a preferred choice for protecting groups in complex organic syntheses. A recent review in Organic & Biomolecular Chemistry (2024) emphasized the utility of fluorene-based protecting groups in the synthesis of bioactive molecules.

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has garnered attention for its potential applications in the treatment of inflammatory and neurodegenerative disorders. The combination of the 2-aminophenyl group and the fluoren-9-ylmethoxycarbonyl protecting group allows for the modulation of molecular interactions with proteins involved in these conditions. For instance, a 2023 study published in Pharmaceutical Research demonstrated that compounds with similar structural features exhibited anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of inflammation.

The synthesis of rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves a series of well-defined steps, with the final product requiring rigorous purification to ensure its purity and integrity. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, is essential for characterizing the compound and confirming its stereochemical configuration. These methods have been pivotal in the development of chiral drugs, where the correct stereochemistry is critical for efficacy and safety.

rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is also being explored for its potential in the development of new therapeutic agents. Its unique structure allows for the possibility of designing molecules with improved pharmacokinetic profiles and reduced side effects. The fluoren-9-ylmethoxycarbonyl group, for example, may enable the compound to resist enzymatic degradation, thereby extending its half-life in the body. This property is particularly valuable for drugs that require prolonged action.

In conclusion, rac-(3R,4S)-4-(2-aminophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the rac configuration, 2-aminophenyl substituent, and fluoren-9-ylmethoxycarbonyl protecting group, position it as a valuable tool for the development of novel therapeutics. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the advancement of modern medicine.